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Compound of Interest

Compound Name: Diflufenican

Cat. No.: B1670562

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Diflufenican. Adherence to these procedures is vital
for ensuring personal safety and environmental protection.

Hazard Summary

Diflufenican is a selective herbicide that requires careful handling due to its potential health
and environmental effects. It can be harmful if it comes into contact with skin or is swallowed,
and it may cause irritation to the skin, eyes, and respiratory system. Furthermore, Diflufenican
is very toxic to aquatic life, with long-lasting effects.[1] Certain formulations may be combustible
and carry reproductive health warnings.[2][3]

Quantitative Toxicity Data

For easy reference, the table below summarizes key quantitative toxicity data for Diflufenican.

Metric Value Species Reference
Oral LD50 >2,000 mg/kg Rat
Dermal LD50 >2,000 mg/kg Rat [4]

Australian Acceptable

) 0.2 mg/kg/day Human
Daily Intake (ADI)
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Operational Plan: Step-by-Step Guidance for
Handling Diflufenican

Follow these procedural steps to ensure the safe handling of Diflufenican from preparation to
disposal.

Preparation and Engineering Controls

¢ Ventilation: Always handle Diflufenican in a well-ventilated area.[2][5] Use of a chemical
fume hood is recommended, especially when working with powders or creating aerosols.

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible in the immediate work area.[1]

* Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the product-specific SDS.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Diflufenican. Always inspect PPE for integrity
before use.[6]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or PVC elbow-length
gloves.[3][7] Avoid using leather or cloth gloves as they can absorb the chemical.[8]

e Body Protection: Wear a lab coat or chemical-resistant suit (e.g., Tyvek) to cover all skin.[9]
When preparing sprays or with a risk of splashing, cotton overalls buttoned to the neck and
wrist are recommended.[3]

e Eye and Face Protection: Use chemical safety goggles.[7] When there is a risk of splashing,
a face shield should be worn in addition to goggles.[3]

» Respiratory Protection: In areas with inadequate ventilation or when dust or aerosols may be
generated, a respirator is recommended.[2][5][9]

Handling and Experimental Procedures
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Avoid Contamination: Do not eat, drink, or smoke in areas where Diflufenican is handled or
stored.[2][10]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, smoking, or using the restroom.[2][11]

Spill Management: In case of a spill, contain the material using an absorbent medium like
sand or vermiculite.[1] Collect the spilled material into a suitable, labeled container for
disposal.[1] Evacuate non-essential personnel from the area and ensure adequate
ventilation.[1]

First Aid Measures

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water.[1][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1][12] Seek medical attention.[1]

Ingestion: Do not induce vomiting.[1] Rinse mouth with water.[4] If the person is conscious,
give a small amount of water to drink. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[2]

Disposal Plan

Proper disposal of Diflufenican and its containers is critical to prevent environmental

contamination.

Waste Characterization: All Diflufenican waste should be treated as hazardous waste.

Container Management: Never reuse empty containers.[13] Triple rinse empty containers
with a suitable solvent, adding the rinsate to the experimental mixture or waste container.[10]

Disposal Route: Dispose of waste Diflufenican and contaminated materials in accordance
with local, regional, and national environmental regulations.[1] Contact your institution's
environmental health and safety department for specific guidance on hazardous waste
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disposal procedures. Do not pour waste down the drain or dispose of it in the regular trash.
[13]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling Diflufenican in a
laboratory setting.
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Caption: Workflow for Safe Handling of Diflufenican.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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